Cas no 54451-16-0 (Methylthio, (diethylamino)thioxo-)

Methylthio, (diethylamino)thioxo- structure
54451-16-0 structure
Product Name:Methylthio, (diethylamino)thioxo-
CAS No:54451-16-0
MF:C5H11NS2
MW:149.27754
CID:354546

Methylthio, (diethylamino)thioxo- Chemical and Physical Properties

Names and Identifiers

    • Methylthio, (diethylamino)thioxo-
    • Inchi: InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)
    • InChI Key: LMBWSYZSUOEYSN-UHFFFAOYSA-N
    • SMILES: CCN(C(=S)S)CC

Computed Properties

  • Exact Mass: 149.033
  • Monoisotopic Mass: 149.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Boiling Point: 176.4°C at 760 mmHg
  • Flash Point: 60.5°C
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